Cas no 91322-00-8 (2,4,6-Trichloropyrimidin-5-amine)

• Product Name: 2,4,6-Trichloropyrimidin-5-amine
• CAS No: 91322-00-8
• MF: C₄H₂Cl₃N₃
• MW: 198.437777042389
• MDL: MFCD08693695
• CID: 860330
• PubChem ID: 13392155
• Update Time: 2025-11-02

2,4,6-Trichloropyrimidin-5-amine Chemical and Physical Properties

Names and Identifiers

• 2,4,6-Trichloropyrimidin-5-amine
• 2,4,6-trichloro-5-Pyrimidinamine
• 2,4,6‐TRICHLOROPYRIMIDIN‐5‐YLAMINE
• C4H2Cl3N3
• 2,3-DIHYDRO-5-BENZOFURANETHANOL
• 2,4,6-TRICHLOROPYRIMIDIN-5-YLAMINE
• 2,4,6-Trichlor-pyrimidin-5-ylamin
• 5-amino-2,4,6-trichloropyrimidine
• 5-PYRIMIDINAMINE,2,4,6-TRICHLORO
• TRICHLOROPYRIMIDIN-5-AMINE
• 2,4,6-Trichloro-5-pyrimidinamine (ACI)
• 2,4,6-Trichloro-pyrimidin-5-ylamine
• ZB0114
• 91322-00-8
• AKOS000279186
• AB48401
• DB-078983
• CS-0370523
• C90321
• AS-79005
• FHBLBGKCJWORQJ-UHFFFAOYSA-N
• DTXSID10539159
• MFCD08693695
• 5-PYRIMIDINAMINE, 2,4,6-TRICHLORO-
• SY262997
• SCHEMBL2072565

• MDL： MFCD08693695
• Inchi： 1S/C4H2Cl3N3/c5-2-1(8)3(6)10-4(7)9-2/h8H2
• InChI Key： FHBLBGKCJWORQJ-UHFFFAOYSA-N
• SMILES： ClC1N=C(Cl)C(N)=C(Cl)N=1

Computed Properties

• Exact Mass: 196.93100
• Monoisotopic Mass: 196.931430g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• Density: 1.740
• Boiling Point: 260 ºC
• Flash Point: 111 ºC
• PSA: 51.80000
• LogP: 2.60020

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Aminopyrimidines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Aminopyrimidines and derivatives

Additional information on 2,4,6-Trichloropyrimidin-5-amine

Recent Advances in the Research of 2,4,6-Trichloropyrimidin-5-amine (CAS: 91322-00-8)

2,4,6-Trichloropyrimidin-5-amine (CAS: 91322-00-8) is a key intermediate in the synthesis of various biologically active compounds, particularly in the pharmaceutical and agrochemical industries. Recent studies have highlighted its significance in the development of novel therapeutic agents and its role in chemical transformations. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, applications, and potential implications for drug discovery and development.

One of the most notable recent developments involves the use of 2,4,6-Trichloropyrimidin-5-amine as a precursor in the synthesis of pyrimidine-based kinase inhibitors. Kinases are critical targets in cancer therapy, and the ability to efficiently modify the pyrimidine scaffold has opened new avenues for the design of selective inhibitors. Researchers have reported improved synthetic routes that enhance the yield and purity of this intermediate, thereby facilitating its use in large-scale pharmaceutical production.

In addition to its pharmaceutical applications, 2,4,6-Trichloropyrimidin-5-amine has been investigated for its potential in agrochemicals. Recent studies have demonstrated its utility in the synthesis of herbicides and fungicides, where its trichlorinated structure contributes to enhanced stability and bioactivity. These findings underscore the versatility of this compound and its importance in both human health and agricultural productivity.

Another area of active research is the exploration of 2,4,6-Trichloropyrimidin-5-amine in materials science. Its unique chemical properties make it a promising candidate for the development of advanced materials, such as organic semiconductors and metal-organic frameworks (MOFs). Preliminary studies have shown that derivatives of this compound can exhibit desirable electronic and structural characteristics, paving the way for innovative applications in electronics and catalysis.

Despite these advancements, challenges remain in the handling and environmental impact of 2,4,6-Trichloropyrimidin-5-amine. Recent research has focused on developing greener synthetic methods and understanding the compound's degradation pathways to mitigate potential risks. These efforts align with the broader industry trend toward sustainable chemistry and responsible chemical management.

In conclusion, 2,4,6-Trichloropyrimidin-5-amine (CAS: 91322-00-8) continues to be a compound of significant interest in multiple scientific disciplines. Its applications in pharmaceuticals, agrochemicals, and materials science highlight its versatility, while ongoing research addresses the challenges associated with its use. Future studies are expected to further elucidate its potential and optimize its applications in various fields.